Acetic acid, difluoro(phenylthio)-, ethyl ester

• CAS RN: 101068-11-5
• Molecular Formula: C10H10F2O2S
• Molecular Weight: 232.25 g/mol
• IUPAC Name: ethyl 2,2-difluoro-2-phenylsulfanylacetate
• InChI: InChI=1S/C10H10F2O2S/c1-2-14-9(13)10(11,12)15-8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key: SAUWUIZUUFYXCS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(F)(F)SC1=CC=CC=C1

Description

Acetic acid, difluoro(phenylthio)-, ethyl ester is a useful research compound. Its molecular formula is C10H10F2O2S and its molecular weight is 232.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

60% NaH (0.233 g, 5.81 mmol) was added to a cold (0° C.) solution of thiophenol (0.566 mL, 5.54 mmol) in DMSO (6 mL) and the reaction mixture was allowed to warm to rt over 30 min. Then neat ethyl 2-bromo-2,2-difluoroacetate (1.236 g, 6.09 mmol) was added and the mixture was stirred at rt overnight. The reaction was quenched with satd. NH4Cl and extracted with ether, washed with water, brine and dried (MgSO4). The crude isolate was purified by silica gel FCC (1:1 DCM-hexanes) to afford ethyl 2,2-difluoro-2-(phenylthio)acetate as a clear oil (1.076 g, 84%): 1H NMR (500 MHz, CHLOROFORM-d) δ 7.67-7.62 (m, 2H), 7.52-7.46 (m, 1H), 7.45-7.39 (m, 2H), 4.27 (q, J=7.2 Hz, 2H), 1.28 (t, J=7.2 Hz, 3H).